Cas no 4436-22-0 (2-methyl-3-phenyl-oxirane)

• Product Name: 2-methyl-3-phenyl-oxirane
• CAS No: 4436-22-0
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 929442
• PubChem ID: 123339
• Update Time: 2025-04-19

2-methyl-3-phenyl-oxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-phenyl-oxirane
• 2-methyl-3phenyl-oxirane
• [(2S,3S)-3-Methyloxiranyl]benzene
• [2S,3S,(-)]-2-Phenyl-3-methyloxirane
• 1,2-Epoxy-1-phenylpropane
• 2-Phenyl-3-methyloxirane
• 3-Methyl-2-phenyloxirane
• SCHEMBL51824
• Benzene, (1,2-epoxypropyl)-
• 2-Methyl-3-phenyloxirane
• Benzene, (1,2-epoxypropyl)-, (1R,2R)-
• 1-phenylpropylene oxide
• (2RS,3RS)-2-methyl-3-phenyl-oxirane
• (1R,2R)-(+)-1-Phenyl-1,2-epoxypropane
• DB-063417
• Propane, 1,2-epoxy-1-phenyl-
• (2R,3R)-2-Methyl-3-phenyl-oxirane
• (R,R)-Phenylpropylene oxide
• 4436-22-0
• 4518-66-5
• Oxirane, 2-methyl-3-phenyl-, (2R-trans)-
• DTXSID90931359
• (1,2-Epoxypropyl)benzene (1R,2R)-
• NS00116030
• DB-070632
• methylstyrene oxide
• 14212-54-5
• 2-Methyl-3-phenyloxirane #
• Oxirane, 2-methyl-3-phenyl-
• .beta.-Methylstyrene oxide
• Oxirane, 2-methyl-3-phenyl
• AKOS000140375
• (1S,2S)-()-1-Phenylpropylene oxide

• Inchi： 1S/C9H10O/c1-7-9(10-7)8-5-3-2-4-6-8/h2-7,9H,1H3
• InChI Key： YVCOJTATJWDGEU-UHFFFAOYSA-N
• SMILES： O1C(C)C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 134.07300
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53000
• LogP: 2.14640